Cas no 898761-56-3 (2-Carboethoxy-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 2-Carboethoxy-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898761-56-3
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• MDL: MFCD03842187
• CID: 873961
• PubChem ID: 24724906
• Update Time: 2025-07-12

2-Carboethoxy-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate
• 2-CARBOETHOXY-3'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• 2-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• 2-CARBOETHOXY-3'-[1,4-DIOXA-8-AZASPIRO[4.5]DECAN-8-YLMETHYL]BENZOPHENONE
• AKOS016020370
• DTXSID70643302
• 898761-56-3
• Ethyl2-(3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzoate
• Ethyl 2-(3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzoate
• MFCD03842187
• Ethyl 2-{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzoate
• 2-Carboethoxy-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03842187
• Inchi： 1S/C24H27NO5/c1-2-28-23(27)21-9-4-3-8-20(21)22(26)19-7-5-6-18(16-19)17-25-12-10-24(11-13-25)29-14-15-30-24/h3-9,16H,2,10-15,17H2,1H3
• InChI Key： VEZBUNDOAZDLJS-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=C(C(C3C=CC=CC=3C(=O)OCC)=O)C=1)CC2

Computed Properties

• Exact Mass: 409.18900
• Monoisotopic Mass: 409.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07000
• LogP: 3.37110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones